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Compound of Interest

Compound Name: Tead-IN-6

Cat. No.: B12376084

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the immunoprecipitation of the YAP/TAZ
complex with TEAD transcription factors, and the use of TEAD-IN-6 to investigate the
disruption of this interaction. This protocol is intended for researchers in cell biology, cancer
biology, and drug development who are studying the Hippo signaling pathway and its
downstream effectors.

Introduction

The Hippo signaling pathway is a crucial regulator of organ size, cell proliferation, and
apoptosis.[1][2][3] The transcriptional co-activators Yes-associated protein (YAP) and
Transcriptional co-activator with PDZ-binding motif (TAZ) are the main downstream effectors of
this pathway.[4] When the Hippo pathway is inactive, YAP and TAZ translocate to the nucleus,
where they bind to the TEA domain (TEAD) family of transcription factors to promote the
expression of genes involved in cell growth and proliferation. Dysregulation of the Hippo
pathway, leading to hyperactivation of YAP/TAZ, is a common event in many cancers.

TEAD-IN-6 is a modulator that blocks the interaction between YAP/TAZ and TEAD. This
inhibitory action makes it a valuable tool for studying the functional consequences of the
YAP/TAZ-TEAD interaction and for exploring potential therapeutic strategies to target this axis
in cancer. Co-immunoprecipitation (Co-IP) is a powerful technique to study protein-protein
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interactions. This protocol details the use of Co-IP to demonstrate the interaction between
endogenous YAP/TAZ and TEAD and to assess the efficacy of TEAD-IN-6 in disrupting this

complex.

Signaling Pathway

The Hippo signaling pathway is a kinase cascade that, when active, leads to the
phosphorylation and subsequent cytoplasmic retention and degradation of YAP and TAZ. In the
absence of upstream Hippo signaling, unphosphorylated YAP and TAZ translocate to the
nucleus and bind to TEAD transcription factors, leading to the activation of target gene

expression.
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Caption: The Hippo Signaling Pathway.

Experimental Protocol: Co-Immunoprecipitation of
YAPITAZ and TEAD

This protocol describes the co-immunoprecipitation of endogenous YAP/TAZ and TEAD from
cell lysates to demonstrate their interaction and the inhibitory effect of TEAD-IN-6.

Materials and Reagents
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Reagent Supplier Catalog Number
Anti-YAP/TAZ Antibody (for IP)  (Specify) (Specify)
Anti-TEAD Antibody (for WB) (Specify) (Specify)
Anti-YAP/TAZ Antibody (for (Specify) (Specify)
WB)

Normal Rabbit/Mouse IgG (Specify) (Specify)
Protein A/G Magnetic Beads (Specify) (Specify)
TEAD-IN-6 MedchemExpress HY-145638
DMSO (Vehicle) (Specify) (Specify)
IP Lysis Buffer (See recipe below)

Wash Buffer (See recipe below)

Elution Buffer (See recipe below)

Protease Inhibitor Cocktail (Specify) (Specify)
Phosphatase Inhibitor Cocktail (Specify) (Specify)

Buffer Recipes:

e |P Lysis Buffer: 50 mM Tris-HCI pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40. Add
protease and phosphatase inhibitors fresh before use.

e Wash Buffer: 50 mM Tris-HCI pH 7.4, 150 mM NaCl, 0.1% NP-40.

o Elution Buffer (Denaturing): 1X SDS-PAGE Sample Buffer.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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